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Compound Focus: Dioctyl phosphate

CAS No.: 3115-39-7

Cat. No.: S585415

Comparison at a Glance

Feature Dioctyl Phosphate (DOPH) Dodecylphosphate
Chemical Di-n-octyl phosphate [1] mono-Dodecyl phosphate, Dihydrogen
Names monolauryl phosphate [2]
CAS Number Information missing in search 2627-35-2 [2]
results
Molecular Information missing in search C12oHo704P [2]
Formula results
Molecular Information missing in search 266.3 g/mol [2]
Weight results
Primary Corrosion Inhibition and material Biochemical Research [2]
Application synthesis [1] [3]
Key Properties Forms protective layers on metal Surfactant; amphipathic nature [2]

surfaces [1]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s585415?utm_src=pdf-body
https://www.smolecule.com/products/s585415?utm_src=pdf-interest
https://link.springer.com/article/10.1134/S2070205113070058
https://www.scbt.com/p/dodecylphosphate-2627-35-2
https://www.scbt.com/p/dodecylphosphate-2627-35-2
https://www.scbt.com/p/dodecylphosphate-2627-35-2
https://www.scbt.com/p/dodecylphosphate-2627-35-2
https://link.springer.com/article/10.1134/S2070205113070058
https://www.sciencedirect.com/science/article/abs/pii/S030094400500158X
https://www.scbt.com/p/dodecylphosphate-2627-35-2
https://link.springer.com/article/10.1134/S2070205113070058
https://www.scbt.com/p/dodecylphosphate-2627-35-2
https://www.smolecule.com/products/s585415?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

| Research Context | - Additive in neutral solutions for steel passivation [1]

e Dopant for polyaniline in anti-corrosion coatings [3] | - Model system for lipid membrane studies [4]
e Solubilizing agent for proteins and lipids [2]
e LPAreceptor ligand in cellular studies [2] |

Detailed Applications and Experimental Contexts

The performance of these compounds is highly specific to their field of use.

Dioctyl Phosphate (DOPH) in Corrosion Inhibition

Dioctyl phosphate is primarily featured in materials science for its role in preventing corrosion.

e Mechanism: It functions as a passivating agent, adsorbing onto a metal surface to form a protective
layer that inhibits dissolution. One study on low-carbon steel in a neutral solution found that
passivation with sodium dioctyl phosphate could occur without the need for a surface oxide layer
[1].

¢ Experimental Use: In a key study, researchers chemically synthesized a polyaniline-dioctyl
phosphate salt (PANI-DOPH). This complex was then blended at 5 parts per hundred (phr) with
various conventional resins (e.g., epoxy, polyurethane) and applied as a coating on mild steel panels.
The performance was evaluated through:

o Electrochemical Impedance Spectroscopy (EIS) to measure corrosion resistance.
o Exposure in a humidity cabinet to test durability under harsh conditions [3].

The following diagram illustrates its application pathway in corrosion protection:
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Dodecylphosphate in Biochemical Research

Dodecylphosphate is characterized as a surfactant and is used extensively in biochemical and biophysical

research.

e Mechanism: Its amphipathic nature (having both hydrophilic and hydrophobic parts) allows it to form
micelles and incorporate into lipid membranes. This makes it useful for solubilizing proteins and
lipids for structural biology studies like cryo-electron microscopy [2].

e Experimental Use: It is employed as a tool to study membrane-associated processes. Key
methodologies include:

o Molecular Dynamics (MD) Simulation: Used to model and understand the aggregate
structures of n-dodecyl phosphate, such as planar bilayers and spherical micelles, and their
stability under different pH conditions [4].

o Cellular Receptor Studies: It acts as a ligand, specifically an LPA2 agonist and LPA
antagonist, in pharmacological research to study signal pathways and mechanisms in cells [2].

The diagram below summarizes its primary research applications:
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How to Proceed with Your Comparison Guide

The information gap you've encountered is common when comparing chemicals from different specialized

fields. To build a more comprehensive guide, you could:

e Consult Specialized Databases: Search in-depth scientific databases (e.g., SciFinder, Reaxys) for
original research articles that may contain direct comparative data.

¢ Focus on Analogs: Look for studies that compare different alkyl chain lengths in phosphate esters,
which can provide indirect insights into how dioctyl and dodecyl phosphates might differ in properties
like critical micelle concentration (CMC) or surface activity.

¢ Define a Unified Context: For a meaningful performance comparison, specify a single application
(e.g., "efficiency as surfactants in drug formulation" or "corrosion inhibition on a specific metal") and
search for data within that narrow scope.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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